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Compound of Interest

Compound Name: PROTAC RIPK degrader-6

Cat. No.: B2515073

Essential Safety and Handling Guide: PROTAC
RIPK degrader-6

This guide provides immediate and essential safety, operational, and disposal information for
laboratory personnel working with PROTAC RIPK degrader-6. Adherence to these procedures
is critical for ensuring personal safety and minimizing environmental impact.

Chemical and Hazard Identification

PROTAC RIPK degrader-6 is a bifunctional molecule designed to induce the degradation of
RIP Kinase.[1][2] Like many novel research compounds, it requires careful handling due to its
biological activity and potential hazards. The primary known hazards are acute oral toxicity and
significant aquatic toxicity.[3]

Summary of Chemical and Safety Data
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Property Value Reference
CAS Number 2089205-64-9 [2][3]
Molecular Formula C43H48N6011S2 [2][3]
Molecular Weight 889.00 g/mol [2][3]
Appearance Solid [3]

GHS Hazard Statements

H302: Harmful if
swallowedH410: Very toxic to
aquatic life with long lasting

effects

[3]

GHS Precautionary

Statements

P264, P270, P273,
P301+P312, P330, P391,
P501

[3]

Storage (Powder)

-20°C (Long-term: up to 3

years)

[2]

Storage (in Solvent)

-80°C (up to 6 months) or
-20°C (up to 1 month)

[2]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific experimental procedure is necessary to ensure

the highest level of safety. However, the following PPE is mandatory as a minimum standard

when handling PROTAC RIPK degrader-6 in any form (solid or solution).

« Body Protection: A buttoned, knee-length laboratory coat must be worn to protect against

splashes and spills. For procedures with a high risk of splashing, a chemically resistant

apron should be worn over the lab coat.

o Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are required

at all times. When handling the solid powder outside of a containment hood or when there is

a splash risk with solutions, chemical splash goggles and a full-face shield must be worn.[4]
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» Hand Protection: At least one pair of nitrile gloves must be worn. For handling the pure
compound or concentrated solutions, double-gloving is strongly recommended. Gloves must
be inspected for holes before use and changed immediately upon known or suspected
contamination. Never wear gloves outside of the laboratory area.

» Respiratory Protection: All work with the solid (e.g., weighing, aliquoting) must be performed
in a certified chemical fume hood, containment glove box, or a ventilated balance enclosure
to prevent inhalation of fine particles.[3][5]

Operational Plan: Step-by-Step Handling Guide
This section provides a procedural workflow for safely handling PROTAC RIPK degrader-6.
Step 1: Preparation and Pre-Handling

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for PROTAC RIPK degrader-6.[3]

» Designate Work Area: Cordon off a specific area for handling the compound, preferably
within a chemical fume hood.[5] Ensure the area is clean and uncluttered.

» Assemble Materials: Gather all necessary equipment, including PPE, spatulas, weighing
paper, vials, solvents, and waste containers, and place them within the designated area to
minimize movement.

» Verify Emergency Equipment: Confirm that a safety shower, eyewash station, and
appropriate spill kit are readily accessible and operational.

Step 2: Handling the Solid Compound (Weighing)

» Work in Containment: Perform all manipulations of the solid compound within a certified
chemical fume hood or other ventilated enclosure.[6]

e Don PPE: Wear all required PPE, including double nitrile gloves, a lab coat, and chemical
splash goggles.

o Tare Balance: Place a piece of weighing paper or a suitable container on the analytical
balance and tare it.
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Dispense Compound: Carefully use a clean spatula to dispense the desired amount of
PROTAC RIPK degrader-6 onto the weighing paper. Avoid creating dust.

Clean Equipment: After weighing, carefully clean the spatula and any surfaces with a
solvent-moistened wipe (e.g., 70% ethanol). Dispose of the wipe as hazardous waste.

Secure Compound: Tightly seal the primary container of PROTAC RIPK degrader-6 and
return it to its designated storage location (-20°C).

Step 3: Preparing Solutions

Work in Fume Hood: All solution preparations must be conducted in a chemical fume hood.

Add Solvent: Add the weighed solid to a suitable vial. Using a calibrated pipette, add the
desired solvent (e.g., DMSO) to the vial to dissolve the compound.

Label Thoroughly: Clearly label the vial with the compound name, concentration, solvent,
date, and your initials.

Storage: If not for immediate use, store the stock solution at the recommended temperature
(-80°C or -20°C) in a clearly labeled secondary container.[2]

Step 4: Post-Handling and Decontamination

Clean Work Area: Wipe down the entire designated work area, including the balance and
fume hood sash, with an appropriate solvent.

Dispose of Consumables: All disposable items that have come into contact with the
compound (e.g., weighing paper, pipette tips, gloves, wipes) must be placed in a dedicated,
sealed hazardous waste container.

Doff PPE: Remove PPE in the correct order (gloves first, followed by face shield/goggles,
then lab coat) to avoid cross-contamination. Never touch your face with contaminated
gloves.

Wash Hands: Wash hands thoroughly with soap and water after removing all PPE.[3]
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Disposal Plan

PROTAC RIPK degrader-6 is classified as very toxic to aquatic life and must not be released
into the environment.[3] All waste must be disposed of as hazardous chemical waste according
to institutional and local regulations.

e Solid Waste:

o Collect all contaminated solid materials, including unused compound, weighing paper,
contaminated wipes, and PPE, in a clearly labeled, sealable hazardous waste container.

o Label the container "Hazardous Waste" and list "PROTAC RIPK degrader-6" and any
other chemical constituents.

o Store the sealed container in a designated satellite accumulation area until collection by
Environmental Health and Safety (EHS) personnel.

e Liquid Waste:

o Collect all liquid waste containing PROTAC RIPK degrader-6, including unused solutions
and the first rinse of any glassware, in a dedicated, leak-proof, and chemically compatible
hazardous waste container.[7]

o Do not mix with other waste streams unless compatibility is confirmed.

o Label the container "Hazardous Waste" and list all chemical components with their
approximate percentages.

o Keep the container sealed when not in use and store it in secondary containment.
o Empty Containers:
o The original compound vial must be disposed of as hazardous solid waste.

o For other containers (e.g., glassware), the first rinse must be collected as hazardous liquid
waste.[7] Subsequent rinses may be permissible for normal disposal depending on
institutional policy, but collecting the first three rinses is a best practice for potent
compounds.
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Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for safely managing PROTAC RIPK degrader-
6 from receipt to disposal.
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Caption: Workflow for handling PROTAC RIPK degrader-6 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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